N1-(4-methoxyphenyl)-N2-(2-(4-methyl-2-phenylthiazol-5-yl)ethyl)oxalamide

• IUPAC Name: N'-(4-methoxyphenyl)-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]oxamide
• InChI: InChI=1S/C21H21N3O3S/c1-14-18(28-21(23-14)15-6-4-3-5-7-15)12-13-22-19(25)20(26)24-16-8-10-17(27-2)11-9-16/h3-11H,12-13H2,1-2H3,(H,22,25)(H,24,26)
• InChI Key: DZBRGWWKMSWWCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)CCNC(=O)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

This compound is an oxalamide derivative with a 4-methoxyphenyl group and a 2-(4-methyl-2-phenylthiazol-5-yl)ethyl group attached to the nitrogen atoms of the oxalamide moiety. Oxalamides are known for their diverse biological activities, and the presence of the methoxyphenyl and methylphenylthiazolyl groups could potentially influence these activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxalamide core, with the two nitrogen atoms each attached to different aromatic systems (4-methoxyphenyl and 4-methyl-2-phenylthiazol-5-yl). The presence of these groups would likely influence the compound’s electronic properties and potentially its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxalamide group could potentially result in the formation of hydrogen bonds, influencing its solubility and stability. The aromatic groups could contribute to its UV/Vis absorption properties.

Scientific Research Applications

Analytical Chemistry and Bioanalysis

• The compound’s structural features make it an interesting candidate for analytical chemistry and bioanalysis. Researchers have investigated its potential as a fluorescent probe for detecting specific biomolecules or monitoring cellular processes. .

Nanoscience and Nanotechnology

• Nanoscience and nanotechnology benefit from novel materials with unique properties. This compound’s thiazole and oxalamide moieties could be harnessed for designing functional nanomaterials. Researchers might explore its self-assembly behavior, surface modification, or use as a building block in nanoscale devices. .

Drug Discovery and Medicinal Chemistry

• The compound’s thiazole ring and phenyl groups suggest potential biological activity. Medicinal chemists could explore its derivatives for drug development. Computational studies might predict binding interactions with specific protein targets. .

Materials Science and Crystal Engineering

• Investigating the crystal structure of this compound could lead to insights in materials science. Researchers might explore its polymorphism, solvates, or co-crystals. .

Photophysics and Luminescence

• The compound’s fluorescence properties make it intriguing for photophysics studies. Researchers could investigate its excited-state dynamics, quantum yield, and photostability. .

Collaborative Ethics in Research

• While not directly related to the compound’s chemical properties, ethical considerations are crucial in scientific research. Collaborative ethics models involve researchers, ethicists, and business experts working together. .

Future Directions

The study of novel oxalamide derivatives is an active area of research, given their diverse biological activities. Future work could involve the synthesis and characterization of this compound, followed by evaluation of its biological activities.